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Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the health physics and radiological
safety precautions essential for handling Americium-241 (Am-241). The information presented
herein is intended to equip researchers, scientists, and drug development professionals with
the necessary knowledge to work safely with this radionuclide.

Introduction to Americium-241

Americium-241 is a synthetic radionuclide produced by the beta decay of Plutonium-241 (Pu-
241).[1] It is a silver-white metal that is solid under normal conditions.[2] Am-241 is widely used
in various industrial and commercial applications, most notably in ionization-type smoke
detectors.[3] It also serves as a portable source of gamma rays and alpha particles for medical
and industrial uses, including radiography, X-ray fluorescence spectroscopy, and in nuclear
density gauges.[4]

Radiological and Physical Properties

Americium-241 is primarily an alpha emitter, but it also emits low-energy gamma radiation.[1]
The alpha particles are the main contributor to the internal radiation hazard, while the gamma
rays pose an external radiation risk.[5]
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Property Value Reference
Half-Life 432.2 years [2]
Primary Decay Mode Alpha decay [2]

Alpha Particle Energies

5.486 MeV (85%), 5.443 MeV
(13%), 5.388 MeV (2%)

[4]

Principal Gamma Ray Energy

59.5 keV (36%)

[4]

Specific Activity

3.43 Cilg (127 GBg/g)

[4]

Chemical Form in Use

Americium oxide (AmOz2)

[5]

Health Hazards

The primary hazard associated with Americium-241 is internal exposure through inhalation or
ingestion of airborne particles.[1] Once inside the body, Am-241 tends to concentrate in the
bone, liver, and muscles, where it can remain for decades, continuously exposing these tissues
to alpha radiation and increasing the risk of cancer.[1] External exposure to the low-energy
gamma rays from Am-241 is a lesser, but still significant, concern that requires appropriate
shielding.[5]

Dosimetry and Bioassay

Monitoring personnel exposure is crucial when working with Am-241. Dosimetry and bioassay
programs are essential components of a comprehensive radiation safety program.

Dosimetry

Whole-body badges are typically required for personnel handling Americium-241 to monitor
external dose from gamma radiation.[6]

Bioassay

Bioassays are performed to assess internal contamination. Urine analysis is a common method
for detecting Am-241 in the body.[7] In the event of a suspected intake, urine samples are
collected and analyzed to estimate the amount of radioactive material in the body and calculate
the resulting internal dose.[7]
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Experimental Protocol: Emergency Urine Bioassay for Americium-241

This protocol is a summary of a rapid method for emergency situations and should be adapted
and validated by a qualified laboratory.

e Sample Preparation:
o Take a 17.2 mL aliquot of the urine sample.
o Add 0.17 g of sodium nitrite and 7.8 mL of concentrated nitric acid.
o Homogenize the sample using an ultra-sonication bath for 30 minutes.[8]
o Extraction Chromatography:
o Load the prepared sample onto a DGA (N,N,N’,N'-tetraoctyldiglycolamide) resin column.[8]

o Rinse the column with 15 mL of 5 M nitric acid, followed by 15 mL of a solution containing
0.1 M nitric acid and 0.03 M sodium nitrite.[8]

¢ Measurement:
o Elute the Americium-241 from the column.
o Quantify the Am-241 activity using liquid scintillation counting.[8]

Radiological Safety Precautions

A multi-layered approach, incorporating the principles of time, distance, and shielding, along
with a robust hierarchy of controls, is essential for ensuring radiological safety when handling
Americium-241.

Hierarchy of Controls

The hierarchy of controls is a systematic approach to minimizing radiation exposure. The most
effective controls are at the top of the hierarchy.
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Elimination

(e.g., using non-radioactive alternatives)

Substitution
(e.g., using a less hazardous radionuclide)

Engineering Controls
(e.g., fume hoods, glove boxes, shielding)

Administrative Controls
(e.g., procedures, training, signage)

Personal Protective Equipment (PPE)
(e.g., lab coats, gloves, respirators)

Click to download full resolution via product page

Hierarchy of Radiological Controls

Shielding

Due to the emission of low-energy gamma rays, shielding is necessary when working with
significant quantities of Americium-241.[5] Lead is an effective shielding material. For
instance, gloveboxes used for processing Am-241 must be heavily shielded with lead.[5]

Contamination Control

Preventing the spread of contamination is a primary goal in radiological safety.

o Work Area: Work with unsealed sources of Am-241 should be conducted in a designated
fume hood or glove box to contain any airborne particles.[9] Work surfaces should be
covered with absorbent paper.[6]
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e Personal Protective Equipment (PPE): At a minimum, disposable gloves, a lab coat, and
safety glasses should be worn when handling radioactive materials.[6]

e Monitoring: Regular contamination surveys of the work area and personnel are mandatory.[6]
Experimental Protocol: Surface Contamination Survey
o Direct Survey (for detecting gamma radiation):

o Use a survey meter equipped with a low-energy gamma scintillation probe (e.g., a thin-
window Nal probe).[9][10]

o Before use, check the meter's battery and perform a source check to ensure it is
functioning correctly.[10]

o Hold the probe approximately 1 cm from the surface and move it slowly over the area
being surveyed.[11]

o Areading greater than twice the background level indicates potential contamination.[11]
» Wipe Test (for detecting removable alpha and beta contamination):

o Using a dry wipe or cotton swab, wipe an area of approximately 100 cm?2 with moderate
pressure.[11]

o Analyze the wipe using a liquid scintillation counter.[11]

o A count exceeding twice the background count is considered indicative of contamination.
[11]

Waste Management and Disposal

Radioactive waste containing Americium-241 must be managed and disposed of in
accordance with national and institutional regulations. Waste should be segregated based on
its physical form (solid, liquid) and activity level.[9] Transuranic (TRU) waste, which includes
Am-241, has specific disposal requirements.[2] For example, wastes with TRU concentrations
greater than 100 nCi/g are designated for deep geological repositories like the Waste Isolation
Pilot Plant (WIPP) in the United States.[2]
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Emergency Procedures

In the event of a radiological incident, such as a spill or personnel contamination, prompt and
appropriate action is critical to minimize exposure and the spread of contamination.
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Contamination Incident Occurs

Stop Work Immediately

:

Alert Others in the Area
and the Radiation Safety Officer (RSO)

i

Isolate the Area

Personnel Decontamination
(if necessary)

Survey the Area
to Determine the Extent of Contamination

Decontaminate the Area

Resurvey to Confirm Decontamination

Document the Incident and Report to RSO

Click to download full resolution via product page

Contamination Incident Response Workflow
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Decay Pathway

Understanding the decay pathway of Americium-241 is important for assessing the long-term
radiological characteristics of contaminated materials.

Americium-241 Neptunium-237

(Am-241) (Np-237)
tYs = 432.2y tY = 2.14 x 1076 y

Click to download full resolution via product page

Decay Pathway of Americium-241

Regulatory Dose Limits and Contamination Levels

Adherence to regulatory limits is mandatory to ensure the safety of personnel and the public.
These limits may vary by jurisdiction, and it is crucial to consult the specific regulations
applicable to your institution.

Parameter Limit Reference

Annual Occupational Dose
Limit (Total Effective Dose 50 mSv (5 rem) [5]
Equivalent)

Annual Limit on Intake

0.222 kBq (0.006 uCi 4
(Inhalation) al HCD 4]
Removable Surface
o o 22 dpm/100 cmz (alpha) [12]
Contamination Limit
Soil Decontamination Limit 30 pCilg [11]

This guide provides a foundational understanding of the health physics and radiological safety
precautions for Americium-241. It is imperative that all personnel working with this material
receive specific training on their institution's policies and procedures. Always consult with your
Radiation Safety Officer for guidance on the safe handling of radioactive materials.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b077009?utm_src=pdf-body
https://www.benchchem.com/product/b077009?utm_src=pdf-body-img
https://www.benchchem.com/product/b077009?utm_src=pdf-body
https://www.rapiscansystems.com/assets/RMA/04109094%20MSDS%20AMERICIUM-241.pdf
https://en.wikipedia.org/wiki/Americium-241
https://dmna.ny.gov/uspfo/sop/uspfo_sop_L-2.pdf
https://www1.udel.edu/ehs/research/downloads/23contam%20survey%20by%20workers0910.pdf
https://www.benchchem.com/product/b077009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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